Cas no 1210636-61-5 (6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one
• CAS No: 1210636-61-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5473769
• PubChem ID: 45519529
• Update Time: 2025-06-14

6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• F2773-0255
• 6-(furan-2-yl)-2-isobutylpyridazin-3(2H)-one
• 6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one
• 1210636-61-5
• AKOS024465174
• 6-(furan-2-yl)-2-(2-methylpropyl)pyridazin-3-one

• Inchi： 1S/C12H14N2O2/c1-9(2)8-14-12(15)6-5-10(13-14)11-4-3-7-16-11/h3-7,9H,8H2,1-2H3
• InChI Key： PFMICOJSVIIMSC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(N(CC(C)C)N=1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one

Comprehensive Analysis of 6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one (CAS No. 1210636-61-5): Properties, Applications, and Research Insights

The compound 6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one (CAS No. 1210636-61-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This dihydropyridazinone derivative combines a furan ring with a 2-methylpropyl substituent, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate for developing novel therapeutics targeting inflammation and metabolic disorders, aligning with current trends in precision medicine and small molecule drug development.

From a chemical perspective, the presence of both furan-2-yl and 2-methylpropyl groups contributes to the compound's lipophilicity and electronic properties, making it valuable for structure-activity relationship (SAR) studies. The dihydropyridazin-3-one core is known to exhibit interesting hydrogen bonding capabilities, which is why this compound frequently appears in patent literature related to kinase inhibitors and enzyme modulators. Recent publications suggest its utility in cancer research, particularly in studies exploring cell cycle regulation, which remains a hot topic in oncology drug discovery circles.

Synthetic approaches to 6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one typically involve multi-step organic reactions, including cyclocondensation and cross-coupling methodologies. The compound's CAS No. 1210636-61-5 serves as a crucial identifier in chemical databases, helping researchers avoid confusion with similar structures. Analytical characterization often employs HPLC-MS and NMR spectroscopy, techniques that dominate discussions in pharmaceutical quality control forums. Its molecular weight of 220.26 g/mol and moderate polarity make it suitable for various chromatographic separation techniques.

In material science applications, this compound has shown promise as a building block for functional materials, particularly in organic electronics research. The furan moiety contributes to electron-rich characteristics that are valuable in designing conductive polymers, a rapidly growing field addressing demands for flexible electronics and biodegradable materials. These applications tie into broader sustainability conversations in the chemical industry, where green chemistry principles are increasingly prioritized.

Safety evaluations of 6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one indicate it requires standard laboratory precautions, with particular attention to compound stability under various conditions. Storage recommendations typically suggest anhydrous environments to prevent degradation, a common concern voiced in chemical storage discussions among research chemists. While not classified as hazardous under standard protocols, proper waste disposal procedures should always be followed, reflecting the chemical industry's growing emphasis on environmental responsibility.

The commercial availability of CAS No. 1210636-61-5 through specialty chemical suppliers has facilitated its adoption in diverse research programs. Pricing and bulk synthesis options are frequent search queries associated with this compound, highlighting the practical considerations of research budgeting in academic and industrial settings. Some suppliers offer custom synthesis services for derivatives, catering to the demand for structure diversification in medicinal chemistry projects.

Looking forward, 6-(furan-2-yl)-2-(2-methylpropyl)-2,3-dihydropyridazin-3-one continues to show potential in emerging areas like proteolysis targeting chimeras (PROTACs) and molecular glues, two cutting-edge approaches in targeted protein degradation therapeutics. Its structural features make it a candidate for linker chemistry in these complex systems, addressing one of the most searched topics in contemporary drug discovery literature. As research progresses, we anticipate more publications exploring its structure-optimization potential and biological activity profiles.